N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide

• IUPAC Name: N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide
• InChI: InChI=1S/C19H18FNO/c1-3-8-18(22)21(4-2)19(15-9-6-5-7-10-15)16-11-13-17(20)14-12-16/h5-7,9-14,19H,4H2,1-2H3
• InChI Key: ZCPKYLPVWTVURM-UHFFFAOYSA-N
• Canonical SMILES: CCN(C(C1=CC=CC=C1)C2=CC=C(C=C2)F)C(=O)C#CC
• Molecular Formula: C19H18FNO
• Molecular Weight: 295.3 g/mol

Description

N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide, also known as EFV, is a chemical compound that has been extensively studied for its potential use in scientific research. EFV belongs to the class of compounds known as non-nucleoside reverse transcriptase inhibitors (NNRTIs), which are used in the treatment of HIV infections. However,

Mechanism of Action

N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide acts as an NNRTI by binding to a specific site on the HIV-1 reverse transcriptase enzyme, thereby inhibiting its activity. Specifically, N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide binds to a hydrophobic pocket near the enzyme's active site, causing a conformational change that inhibits the enzyme's ability to synthesize viral DNA. This mechanism of action makes N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide an effective inhibitor of HIV-1 replication.
Biochemical and Physiological Effects:
N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit HIV-1 reverse transcriptase activity, N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide has been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases. N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide has also been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide in scientific research is its high selectivity for the HIV-1 protease enzyme. This selectivity allows for the specific detection of HIV-1 protease activity, which is important for the development of new antiviral therapies. However, one limitation of using N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide in lab experiments is its relatively low solubility in water, which can make it difficult to work with in some applications.

Future Directions

There are a number of potential future directions for the use of N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide in scientific research. One area of interest is the development of new antiviral therapies based on N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide's ability to inhibit HIV-1 reverse transcriptase activity. Another potential application is the use of N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide as a fluorescent probe for the detection of other protease enzymes. Additionally, N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide's antioxidant and anti-inflammatory properties may have potential applications in the treatment of a variety of diseases. Overall, N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide's unique properties make it a promising tool for a wide range of scientific research applications.

Synthesis Methods

N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide can be synthesized through a multistep process involving the reaction of various reagents. The first step involves the reaction of ethylamine and 4-fluorobenzaldehyde to form N-ethyl-4-fluorobenzaldehyde. This intermediate is then reacted with phenylacetylene in the presence of a palladium catalyst to form N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]prop-2-ynamide. Finally, this compound is treated with a base to form N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide.

Scientific Research Applications

N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide has been studied extensively for its potential use in scientific research. One of the most promising applications of N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide is its use as a fluorescent probe for the detection of HIV-1 protease activity. N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide has been shown to selectively bind to the active site of HIV-1 protease and undergo a conformational change, resulting in a significant increase in fluorescence intensity. This property of N-Ethyl-N-[(4-fluorophenyl)-phenylmethyl]but-2-ynamide makes it an excellent tool for the detection of HIV-1 protease activity in vitro and in vivo.